Cas no 2404594-48-3 (1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-chlorodibenzofuran)

• Product Name: 1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-chlorodibenzofuran
• CAS No: 2404594-48-3
• MF: C₁₈H₁₈BClO₃
• MW: 328.60
• CID: 5092771
• Update Time: 2026-03-02

1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-chlorodibenzofuran Chemical and Physical Properties

Names and Identifiers

• 1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-chlorodibenzofuran

• Inchi： 1S/C18H18BClO3/c1-17(2)18(3,4)23-19(22-17)13-9-11(20)10-15-16(13)12-7-5-6-8-14(12)21-15/h5-10H,1-4H3
• InChI Key： TXOOMABZJMJEBS-UHFFFAOYSA-N
• SMILES： C1=C(Cl)C=C(B2OC(C)(C)C(C)(C)O2)C2C3=CC=CC=C3OC1=2

Additional information on 1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-chlorodibenzofuran

Professional Introduction to Compound with CAS No. 2404594-48-3 and Product Name: 1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-chlorodibenzofuran

The compound with the CAS number 2404594-48-3 and the product name 1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-chlorodibenzofuran represents a significant advancement in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to a class of borylated dibenzofurans, which have garnered considerable attention due to their versatile applications in drug discovery and material science. The unique structural features of this molecule, particularly the presence of a tetramethyl-1,3,2-dioxaborolan moiety and a chlorodibenzofuran core, make it a valuable intermediate in cross-coupling reactions and as a precursor for more complex pharmacophores.

In recent years, the development of efficient synthetic methodologies for borylated heterocycles has been a focal point in synthetic organic chemistry. The 1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-chlorodibenzofuran structure exemplifies the utility of boronic acid derivatives in facilitating Suzuki-Miyaura cross-coupling reactions. These reactions are pivotal in constructing biaryl systems, which are prevalent in many biologically active compounds. The boronate ester functionality in this compound allows for facile coupling with aryl halides or pseudohalides under palladium catalysis, enabling the rapid assembly of complex molecular architectures.

The significance of this compound is further underscored by its potential applications in medicinal chemistry. Dibenzofuran derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. The introduction of a chloro substituent at the 3-position of the dibenzofuran ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic attack and thus amenable to further functionalization. This feature is particularly useful in designing molecules with tailored biological activities.

Recent research has highlighted the role of borylated dibenzofurans as key intermediates in the synthesis of targeted therapeutics. For instance, studies have demonstrated their utility in generating novel inhibitors of kinases and other enzymes implicated in diseases such as cancer and neurodegeneration. The tetramethyl-1,3,2-dioxaborolan group not only serves as a handle for cross-coupling reactions but also contributes to the steric and electronic environment of the molecule, influencing its interactions with biological targets. This dual functionality makes it an attractive scaffold for structure-activity relationship (SAR) studies.

The synthesis of 1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-chlorodibenzofuran involves multi-step organic transformations that showcase modern synthetic techniques. The preparation typically begins with the bromination or chlorination of a suitable dibenzofuran precursor followed by borylation using pinacolborane or other boronic acid reagents. The use of protecting groups ensures regioselectivity and prevents unwanted side reactions. Advanced catalytic systems have been employed to improve yields and reduce reaction times, aligning with green chemistry principles.

The compound's potential extends beyond pharmaceutical applications into materials science. Borylated heterocycles exhibit interesting electronic properties that make them suitable candidates for organic semiconductors and optoelectronic devices. The rigid dibenzofuran core provides structural stability while the boronate ester allows for further modifications to tailor electronic characteristics. Research is ongoing to explore these properties further and develop novel materials with enhanced performance.

In conclusion,1-(4,4,5,5-Tetramethyl-1，3，2-dioxaborolan-2-yi)-3-chlorodibenzofuran (CAS No. 2404594-48-3) is a versatile intermediate with broad applications in synthetic chemistry、pharmaceuticals，and materials science。Its unique structural features enable efficient cross-coupling reactions，facilitating the synthesis of complex molecules with potential biological activity。The ongoing research into its applications underscores its importance as a building block for innovative therapeutics and advanced materials。